Cas no 82151-95-9 (6alpha-Senecioyloxychaparrin)

• Product Name: 6alpha-Senecioyloxychaparrin
• CAS No: 82151-95-9
• MF: C₂₅H₃₄O₉
• MW: 478.532068729401
• CID: 987474
• PubChem ID: 174254
• Update Time: 2024-03-01

6alpha-Senecioyloxychaparrin Chemical and Physical Properties

Names and Identifiers

• 6 alpha-senecioyloxychaparrin
• 6-Asoc
• 6alpha-Senecioyloxychaparrin
• [(1S,4R,5R,6R,7S,11S,12R,13S,16S,17S,18S,19R)-4,5,16,17-tetrahydroxy-6,14,18-trimethyl-9-oxo-3,10-dioxapentacyclo[9.8.0.01,7.04,19.013,18]nonadec-14-en-12-yl] 3-methylbut-2-enoate
• 82151-95-9
• DTXSID201002504
• 1,2,11,12-Tetrahydroxy-16-oxo-11,20-epoxypicras-3-en-6-yl 3-methylbut-2-enoate
• Picras-3-en-16-one, 11,20-epoxy-1,2,11,12-tetrahydroxy-6-((3-methyl-1-oxo-2-butenyl)oxy)-, (1beta,2alpha,6alpha,11beta,12alpha)-

• Inchi： 1S/C25H34O9/c1-10(2)6-15(27)33-18-17-11(3)7-14(26)20(30)23(17,5)22-24-9-32-25(22,31)19(29)12(4)13(24)8-16(28)34-21(18)24/h6-7,12-14,17-22,26,29-31H,8-9H2,1-5H3/t12-,13+,14+,17-,18-,19-,20-,21-,22-,23-,24-,25+/m1/s1
• InChI Key： GHYBVLUUZDLXRW-ASJGUVDWSA-N
• SMILES： O1C[C@@]23[C@H]4[C@@H]([C@H]5C(C)=C[C@@H]([C@H]([C@]5(C)[C@H]2[C@@]1([C@@H]([C@H](C)[C@@H]3CC(=O)O4)O)O)O)O)OC(/C=C(\C)/C)=O

Computed Properties

• Exact Mass: 478.22028266g/mol
• Monoisotopic Mass: 478.22028266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 34
• Rotatable Bond Count: 3
• Complexity: 985
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 12
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 143
• XLogP3: 0.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Quassinoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene lactones Quassinoids